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Compound of Interest

Compound Name: 3-Cyano-2,4-dinitrobenzoic acid

Cat. No.: B1393608 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the physical characteristics of 3-Cyano-2,4-
dinitrobenzoic acid and its isomers. Due to a lack of available data for 3-Cyano-2,4-
dinitrobenzoic acid, this document provides a comparative analysis of related, publicly

documented isomers. The aim is to offer a valuable resource for researchers in drug

development and chemical synthesis by presenting a structured overview of the known

physicochemical properties of these compounds.

Introduction
3-Cyano-2,4-dinitrobenzoic acid is a complex organic molecule. Its structure, featuring a

carboxylic acid group, a cyano group, and two nitro groups on a benzene ring, suggests a

range of potential applications in medicinal chemistry and materials science. However, a

thorough review of scientific literature and chemical databases reveals a significant gap in the

documented physical and chemical properties of this specific isomer.

This guide provides a summary of the available data for closely related isomers: 4-Cyano-3-

nitrobenzoic acid, 3,5-Dinitrobenzoic acid, and 2,4-Dinitrobenzoic acid. This comparative

information can serve as a foundational reference for researchers investigating the synthesis,

characterization, and potential applications of cyano-dinitrobenzoic acid derivatives.
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Physicochemical Data of Cyano-Dinitrobenzoic Acid
Isomers
The following table summarizes the key physical and chemical properties of several isomers

and related compounds. It is important to note the absence of specific data for 3-Cyano-2,4-
dinitrobenzoic acid.

Property
4-Cyano-3-
nitrobenzoic acid

3,5-Dinitrobenzoic
acid

2,4-Dinitrobenzoic
acid

CAS Number 153775-42-9[1][2] 99-34-3[3] 610-30-0[4]

Molecular Formula C₈H₄N₂O₄[1][5] C₇H₄N₂O₆[6] C₇H₄N₂O₆[4]

Molecular Weight 192.13 g/mol [1][5] 212.12 g/mol 212.12 g/mol [4]

Melting Point 205-206 °C[1][7] 204-206 °C[3][6] Not Available

Boiling Point
438.1±40.0 °C

(Predicted)[1]
Not Available Not Available

Density
1.56±0.1 g/cm³

(Predicted)[1]
Not Available Not Available

Solubility
DMSO (Slightly),

Methanol (Slightly)[1]

Ethanol: 0.5 g/10

mL[3]
Dioxane: 50 mg/ml[8]

Appearance
Crystalline powder,

Off-white[7]

Yellow or colourless

crystals[6]
Not Available

Acidity (pKa) Not Available 2.82[6] Not Available

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 3-Cyano-2,4-
dinitrobenzoic acid are not readily available in the public domain. However, established

methods for the synthesis of related dinitrobenzoic acids can provide valuable insights.

Synthesis of 3,5-Dinitrobenzoic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1393608?utm_src=pdf-body
https://www.benchchem.com/product/b1393608?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB42604914_EN.htm
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6fa310?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/aldrich/121258
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinitrobenzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB42604914_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyano-3-nitrobenzoic-acid
https://en.wikipedia.org/wiki/3,5-Dinitrobenzoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinitrobenzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB42604914_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyano-3-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dinitrobenzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB42604914_EN.htm
https://georganics.sk/wp-content/uploads/2021/05/4-Cyano-3-nitrobenzoic-acid.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/121258
https://en.wikipedia.org/wiki/3,5-Dinitrobenzoic_acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB42604914_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB42604914_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB42604914_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/121258
https://www.fishersci.ca/shop/products/2-4-dinitrobenzoic-acid-98-thermo-scientific/p-7021976
https://georganics.sk/wp-content/uploads/2021/05/4-Cyano-3-nitrobenzoic-acid.pdf
https://en.wikipedia.org/wiki/3,5-Dinitrobenzoic_acid
https://en.wikipedia.org/wiki/3,5-Dinitrobenzoic_acid
https://www.benchchem.com/product/b1393608?utm_src=pdf-body
https://www.benchchem.com/product/b1393608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common method for the synthesis of 3,5-dinitrobenzoic acid involves the nitration of benzoic

acid.

Procedure:

Benzoic acid is dissolved in concentrated sulfuric acid.

Fuming nitric acid is added to the mixture while maintaining a controlled temperature.

The reaction mixture is heated to facilitate the dinitration process.

Upon cooling, the crude 3,5-dinitrobenzoic acid precipitates.

The product is then purified by recrystallization from a suitable solvent, such as aqueous

ethanol[9].

Logical Workflow for Synthesis of 3,5-Dinitrobenzoic Acid:
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Synthesis of 3,5-Dinitrobenzoic Acid
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Caption: A simplified workflow for the synthesis of 3,5-Dinitrobenzoic Acid.

Conclusion
While direct experimental data for 3-Cyano-2,4-dinitrobenzoic acid remains elusive, the

information compiled for its structural isomers provides a valuable starting point for

researchers. The presented physicochemical properties and synthetic methodologies for

related compounds can guide future experimental design and theoretical modeling of the target
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molecule. Further research is warranted to fully characterize 3-Cyano-2,4-dinitrobenzoic acid
and unlock its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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